Cas no 1205540-17-5 (4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride)
4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-
- 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoyl Chloride
- 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride
-
- Inchi: 1S/C17H13ClN4O/c1-11-4-5-12(16(18)23)9-15(11)22-17-20-8-6-14(21-17)13-3-2-7-19-10-13/h2-10H,1H3,(H,20,21,22)
- InChI Key: JNUJSRRAFRXCIR-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C1=CC=C(C)C(NC2=NC=CC(C3=CC=CN=C3)=N2)=C1
4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324635-25mg |
4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoyl Chloride |
1205540-17-5 | 25mg |
$190.00 | 2023-05-17 | ||
| TRC | M324635-50mg |
4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoyl Chloride |
1205540-17-5 | 50mg |
$351.00 | 2023-05-17 | ||
| TRC | M324635-100mg |
4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoyl Chloride |
1205540-17-5 | 100mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M324635-250mg |
4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoyl Chloride |
1205540-17-5 | 250mg |
$1349.00 | 2023-05-17 |
4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride
4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride: A Promising Compound in Pharmaceutical Research
4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride (CAS No. 1205540-17-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, is a derivative of pyrimidine and pyridine, two important heterocyclic compounds that are widely studied for their biological activities.
The chemical structure of 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride consists of a benzoyl chloride moiety attached to a substituted pyrimidine ring, which is further linked to a pyridine ring. This intricate arrangement imparts the compound with a range of pharmacological properties, making it a valuable candidate for drug development. The presence of the chloride group and the methyl substituent on the benzene ring adds to its reactivity and functional versatility.
Recent studies have highlighted the potential of 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its antiproliferative effects, 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders.
The pharmacokinetic properties of 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues efficiently enhances its therapeutic efficacy.
To further explore the potential applications of 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate the compound's safety and efficacy. Results from these studies have been promising, with no significant toxicity observed at therapeutic doses. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.
In conclusion, 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride (CAS No. 1205540-17-5) represents a promising compound in pharmaceutical research due to its diverse pharmacological activities and favorable pharmacokinetic properties. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for its development as a novel drug candidate. As research progresses, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.
1205540-17-5 (4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)